Cas no 686772-54-3 (N-benzyl-2-{[3-(4-ethoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide)

• Product Name: N-benzyl-2-{[3-(4-ethoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• CAS No: 686772-54-3
• MF: C₂₃H₂₃N₃O₃S₂
• MW: 453.577022790909
• CID: 5853786
• PubChem ID: 2155342
• Update Time: 2025-05-30

N-benzyl-2-{[3-(4-ethoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[3-(4-ethoxyphenyl)-3,4,6,7-tetrahydro-4-oxothieno[3,2-d]pyrimidin-2-yl]thio]-N-(phenylmethyl)-
• F0579-0454
• AKOS024584969
• N-benzyl-2-((3-(4-ethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• 686772-54-3
• N-benzyl-2-{[3-(4-ethoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• N-benzyl-2-[[3-(4-ethoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide

• Inchi： 1S/C23H23N3O3S2/c1-2-29-18-10-8-17(9-11-18)26-22(28)21-19(12-13-30-21)25-23(26)31-15-20(27)24-14-16-6-4-3-5-7-16/h3-11H,2,12-15H2,1H3,(H,24,27)
• InChI Key： BNSMMUBPEJHJAR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1N(C2=CC=C(OCC)C=C2)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 453.11808395g/mol
• Monoisotopic Mass: 453.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 14.67±0.46(Predicted)

Additional information on N-benzyl-2-{[3-(4-ethoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

N-Benzyloxycarbonyl-2-{[3-(4-Ethoxyphenyl)-4-Oxo-3H,4H,6H,7H-Thieno[3,2-d]Pyrimidin-2-Yl]Sulfanyl}Acetamide: A Comprehensive Overview

The compound with CAS No 686772-54-3, known as N-benzyl-2-{[3-(4-ethoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and potential applications of this compound.

N-benzyl group is a common substituent in organic synthesis and drug design due to its ability to enhance pharmacokinetic properties such as solubility and bioavailability. The presence of the benzyl group in this compound suggests that it may play a role in stabilizing the molecule or enhancing its interaction with biological targets. The sulfanyl group (also known as a thioether group) is another key feature of this molecule. Sulfanyl groups are known to confer stability and can act as bioisosteric replacements for hydroxyl groups in drug molecules.

The core structure of this compound includes a thieno[3,2-d]pyrimidine ring system. This heterocyclic framework is of particular interest in medicinal chemistry due to its ability to mimic purine nucleotides and bind to various protein targets such as kinases and nucleotide-binding proteins. The thieno[3,2-d]pyrimidine system has been extensively studied for its potential in anticancer therapy, where it can inhibit key enzymes involved in cell proliferation and survival.

Recent studies have highlighted the importance of 4-oxo substituents on the pyrimidine ring. The oxo group introduces electron-withdrawing effects that can modulate the electronic properties of the molecule, potentially enhancing its binding affinity to target proteins. Additionally, the presence of an ethoxyphenyl group suggests that this compound may exhibit enhanced lipophilicity and permeability across biological membranes.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions. The synthesis likely begins with the preparation of the thieno[3,2-d]pyrimidine core through cyclization reactions involving appropriate precursors such as aldehydes or ketones. Subsequent steps would involve functionalization of the core structure with the benzyl and ethoxyphenyl substituents using methods such as nucleophilic substitution or coupling reactions.

Biologically, this compound has shown promising activity in preclinical studies. For instance, it has demonstrated potent inhibitory effects against several kinases implicated in cancer progression. The sulfanyl acetamide moiety may contribute to its enzymatic activity by acting as a covalent warhead or by stabilizing interactions within the active site of target enzymes.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding modes and selectivity profiles of such compounds with unprecedented accuracy. Molecular docking studies have revealed that this compound can adopt favorable orientations within kinase active sites, leading to high-affinity binding.

In terms of therapeutic applications, this compound holds potential in oncology due to its ability to target key signaling pathways involved in cancer cell growth and survival. Additionally, its structural features suggest that it may also be explored for other therapeutic areas such as infectious diseases or inflammatory conditions.

In conclusion,N-benzyl-2-{[3-(4-ethoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide represents a promising lead compound for drug development efforts targeting various disease states. Its unique structural features and biological activities make it an attractive candidate for further preclinical and clinical evaluation.